Cas no 15886-24-5 (N-Allyl-2-(2-furoyl)hydrazinecarbothioamide)

• Product Name: N-Allyl-2-(2-furoyl)hydrazinecarbothioamide
• CAS No: 15886-24-5
• MF: C₉H₁₁N₃O₂S
• MW: 225.267540216446
• MDL: MFCD00181574
• CID: 3061381
• PubChem ID: 1719062
• Update Time: 2025-11-02

N-Allyl-2-(2-furoyl)hydrazinecarbothioamide Chemical and Physical Properties

Names and Identifiers

• 2-(furan-2-ylcarbonyl)-N-(prop-2-en-1-yl)hydrazinecarbothioamide
• LS-07589
• 2-furancarboxylic acid, 2-[(2-propenylamino)thioxomethyl]hydrazide
• H34195
• N-{[(PROP-2-EN-1-YL)CARBAMOTHIOYL]AMINO}FURAN-2-CARBOXAMIDE
• 15886-24-5
• AKOS000581567
• 1-(furan-2-carbonylamino)-3-prop-2-enylthiourea
• STK402006
• N-allyl-2-(furan-2-carbonyl)hydrazine-1-carbothioamide
• MLS000711943
• SMR000281710
• HMS2625J03
• 2-Furancarboxylic acid, 2-[(2-propen-1-ylaMino)thioxoMethyl]hydrazide
• AE-842/31874006
• ALBB-023851
• N-Allyl-2-(furan-2-carbonyl)hydrazinecarbothioamide
• CHEMBL1349988
• N-allyl-2-(2-furoyl)hydrazinecarbothioamide
• CS-0316452
• MFCD00181574
• N-Allyl-2-(2-furoyl)hydrazinecarbothioamide

• MDL： MFCD00181574
• Inchi： 1S/C9H11N3O2S/c1-2-5-10-9(15)12-11-8(13)7-4-3-6-14-7/h2-4,6H,1,5H2,(H,11,13)(H2,10,12,15)
• InChI Key： ZMQXPAMIPOAOPJ-UHFFFAOYSA-N
• SMILES： S=C(NNC(C1=CC=CO1)=O)NCC=C

Computed Properties

• Exact Mass: 225.05719778Da
• Monoisotopic Mass: 225.05719778Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives

Additional information on N-Allyl-2-(2-furoyl)hydrazinecarbothioamide

N-Allyl-2-(2-furoyl)hydrazinecarbothioamide (CAS 15886-24-5): A Comprehensive Overview

N-Allyl-2-(2-furoyl)hydrazinecarbothioamide (CAS 15886-24-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications. This compound, often referred to as N-Allyl furoyl thiosemicarbazide, belongs to the class of thiosemicarbazide derivatives, which are known for their diverse biological activities and industrial uses. The molecular formula of this compound is C9H11N3O2S, and it features a furoyl group coupled with a thiosemicarbazide moiety, making it a subject of interest in both academic and industrial research.

The synthesis of N-Allyl-2-(2-furoyl)hydrazinecarbothioamide typically involves the reaction of 2-furoyl chloride with allyl thiosemicarbazide under controlled conditions. This process yields a compound with a molecular weight of 225.27 g/mol, characterized by its pale yellow crystalline appearance. The presence of the allyl group and the thiosemicarbazide functional group imparts unique reactivity, making it a versatile intermediate in organic synthesis.

One of the most notable aspects of N-Allyl-2-(2-furoyl)hydrazinecarbothioamide is its potential applications in the field of medicinal chemistry. Recent studies have explored its role as a precursor for the development of novel pharmacologically active compounds. Researchers have investigated its derivatives for their antimicrobial, antifungal, and anticancer properties, aligning with the growing demand for new therapeutic agents in the pharmaceutical industry. This aligns with current trends in drug discovery, where heterocyclic compounds are increasingly being explored for their bioactivity.

In addition to its pharmaceutical potential, N-Allyl-2-(2-furoyl)hydrazinecarbothioamide has found applications in material science. Its unique structure allows it to act as a chelating agent, forming stable complexes with various metal ions. This property is particularly valuable in the development of coordination polymers and metal-organic frameworks (MOFs), which are hot topics in materials research due to their applications in catalysis, gas storage, and sensing technologies.

The compound's furoyl hydrazinecarbothioamide backbone also makes it a candidate for agrochemical research. With the increasing focus on sustainable agriculture, scientists are exploring its derivatives as potential plant growth regulators or pest control agents. This application taps into the current global conversation about food security and environmentally friendly farming practices.

From a commercial perspective, the market for N-Allyl-2-(2-furoyl)hydrazinecarbothioamide has been steadily growing, particularly in regions with strong pharmaceutical and chemical industries. The compound's CAS number (15886-24-5) serves as a unique identifier in global chemical databases, facilitating its trade and research applications. Manufacturers and suppliers often highlight its high purity grades (typically 97-99%) to meet the stringent requirements of research laboratories and industrial applications.

Recent advancements in analytical techniques have enabled more detailed characterization of N-Allyl furoyl thiosemicarbazide. Modern spectroscopic methods such as NMR, IR, and mass spectrometry have provided insights into its molecular structure and properties. These analytical capabilities have contributed to better quality control and expanded its potential applications in various fields.

Storage and handling of N-Allyl-2-(2-furoyl)hydrazinecarbothioamide require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture to maintain its stability. While not classified as highly hazardous, proper personal protective equipment is recommended when handling the chemical, in line with general laboratory safety protocols.

The future outlook for N-Allyl-2-(2-furoyl)hydrazinecarbothioamide appears promising, with ongoing research exploring its potential in various domains. As the scientific community continues to investigate thiosemicarbazide derivatives, this particular compound stands out due to its balanced properties and relative ease of synthesis. Its applications in drug discovery, materials science, and agrochemicals position it as a compound of significant interest in the coming years.

For researchers and industry professionals seeking more information about CAS 15886-24-5, numerous scientific databases and chemical suppliers provide detailed specifications. The compound's unique combination of a furoyl group and allyl thiosemicarbazide structure continues to make it a valuable subject of study in organic and medicinal chemistry research worldwide.